[4-[Oxo(thiophen-2-yl)methyl]-1-piperazinyl]-(3-pyridinyl)methanone

• Molecular Formula: C15H15N3O2S
• Molecular Weight: 301.4 g/mol
• IUPAC Name: pyridin-3-yl-[4-(thiophene-2-carbonyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C15H15N3O2S/c19-14(12-3-1-5-16-11-12)17-6-8-18(9-7-17)15(20)13-4-2-10-21-13/h1-5,10-11H,6-9H2
• InChI Key: OBJPERSDPVULEI-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C(=O)C2=CN=CC=C2)C(=O)C3=CC=CS3

Description

[4-[oxo(thiophen-2-yl)methyl]-1-piperazinyl]-(3-pyridinyl)methanone is an aromatic carboxylic acid and a pyridinemonocarboxylic acid.

Scientific Research Applications

Synthesis and Reactivity

• Synthesis of Related Compounds : The synthesis of (4-chlorophenyl)-(1-oxo-1λ4-benzo[b]thien-2-yl)methanone, a compound similar to the one , involves oxidation of benzo[b]thiophene derivatives. This process allows for nucleophilic addition reactions of sulfur- and oxygen-containing nucleophiles (Pouzet, Erdelmeier, Dansette, & Mansuy, 1998).

Structural and Molecular Analysis

• Crystal Structure Analysis : Research on isomorphous structures related to the compound, such as 3-methyl-4-(4-methylphenyl)-1-phenyl-6-trifluoromethyl-1H-pyrazolo[3,4-b]pyridin-5-ylmethanone, highlights the importance of understanding molecular disorder in crystallographic studies. These insights are crucial for detecting isomorphism in data mining procedures (Swamy, Müller, Srinivasan, Perumal, & Krishnakumar, 2013).

Biological Applications

• Antimicrobial Activity : A study on 2,4-difluorophenyl(piperidin-4-yl)methanone oxime derivatives, structurally similar to the queried compound, revealed certain derivatives with significant in vitro antibacterial and antifungal activities. This suggests potential applications in developing new antimicrobial agents (Mallesha & Mohana, 2014).

• Enzyme Inhibitory Activity : Compounds like 1-Phenyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide derivatives have been studied for their enzyme inhibitory activities against acetylcholinesterase, butyrylcholinesterase, and glutathione S-transferase. These findings could be relevant for developing therapeutics targeting these enzymes (Cetin, Türkan, Bursal, & Murahari, 2021).

Other Applications

• Chemosensors for Metal Ions : Research involving compounds like 2-((thiophen-2-yl)methylamino)naphthalene-1,4-dione has demonstrated their utility as chemosensors for transition metal ions. Such compounds exhibit selectivity towards Cu2+ ions, indicating potential applications in metal ion detection (Gosavi-Mirkute et al., 2017).